![molecular formula C18H20N2O2S B216423 N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide](/img/structure/B216423.png)
N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide, also known as DMTS, is a chemical compound that has been studied for its potential use in scientific research. This compound is a derivative of isoquinoline, which is a naturally occurring compound found in many plants. DMTS has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide is not fully understood, but it is believed to act as a modulator of several key signaling pathways in the body. Specifically, this compound has been shown to inhibit the activity of several enzymes involved in the regulation of cell growth and differentiation, as well as to modulate the activity of several neurotransmitter systems in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis (programmed cell death), and the modulation of several neurotransmitter systems in the brain. These effects make this compound a promising candidate for further research in a variety of scientific fields.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide in scientific research is its relatively low toxicity and good solubility in a variety of solvents. However, one limitation of using this compound is its relatively high cost, which may limit its use in large-scale experiments.
Future Directions
There are several potential future directions for research involving N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide. One possible avenue of research is the development of new cancer therapies based on the modulation of key signaling pathways by this compound. Another potential area of research is the use of this compound as a tool for studying the neurobiology of addiction and other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in a variety of diseases.
Synthesis Methods
N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide can be synthesized using a variety of methods, including the reaction of 3,5-dimethoxybenzaldehyde with 3,4-dihydroisoquinoline-2(1H)-carbothioamide in the presence of a catalyst. This method has been used successfully in several studies, and has been shown to produce high yields of this compound with good purity.
Scientific Research Applications
N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide has been studied for its potential use in a variety of scientific applications, including as a potential treatment for cancer, as a tool for studying the neurobiology of addiction, and as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C18H20N2O2S |
---|---|
Molecular Weight |
328.4 g/mol |
IUPAC Name |
N-(3,5-dimethoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carbothioamide |
InChI |
InChI=1S/C18H20N2O2S/c1-21-16-9-15(10-17(11-16)22-2)19-18(23)20-8-7-13-5-3-4-6-14(13)12-20/h3-6,9-11H,7-8,12H2,1-2H3,(H,19,23) |
InChI Key |
REAUTIJTYXXHDH-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1)NC(=S)N2CCC3=CC=CC=C3C2)OC |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=S)N2CCC3=CC=CC=C3C2)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.